3,6-Dimethylmangostin
3,6-Dimethylmangostin
1-Hydroxy-3, 6, 7-trimethoxy-2, 8-diprenylxanthone, also known as di-O-methylmangostin or fuscaxanthone C, belongs to the class of organic compounds known as 8-prenylated xanthones. These are organic compounds containing a C5-isoprenoid group linked to a xanthone moiety at the 8-position. Xanthone is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring that carries a ketone group. 1-Hydroxy-3, 6, 7-trimethoxy-2, 8-diprenylxanthone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-hydroxy-3, 6, 7-trimethoxy-2, 8-diprenylxanthone is primarily located in the membrane (predicted from logP). Outside of the human body, 1-hydroxy-3, 6, 7-trimethoxy-2, 8-diprenylxanthone can be found in fruits. This makes 1-hydroxy-3, 6, 7-trimethoxy-2, 8-diprenylxanthone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
15404-76-9
VCID:
VC0191133
InChI:
InChI=1S/C26H30O6/c1-14(2)8-10-16-18(29-5)12-20-23(24(16)27)25(28)22-17(11-9-15(3)4)26(31-7)21(30-6)13-19(22)32-20/h8-9,12-13,27H,10-11H2,1-7H3
SMILES:
Molecular Formula:
C26H30O6
Molecular Weight:
438.5 g/mol
3,6-Dimethylmangostin
CAS No.: 15404-76-9
Natural Products
VCID: VC0191133
Molecular Formula: C26H30O6
Molecular Weight: 438.5 g/mol
| CAS No. | 15404-76-9 |
|---|---|
| Product Name | 3,6-Dimethylmangostin |
| Molecular Formula | C26H30O6 |
| Molecular Weight | 438.5 g/mol |
| IUPAC Name | 1-hydroxy-3,6,7-trimethoxy-2,8-bis(3-methylbut-2-enyl)xanthen-9-one |
| Standard InChI | InChI=1S/C26H30O6/c1-14(2)8-10-16-18(29-5)12-20-23(24(16)27)25(28)22-17(11-9-15(3)4)26(31-7)21(30-6)13-19(22)32-20/h8-9,12-13,27H,10-11H2,1-7H3 |
| Standard InChIKey | FCIKYGUVHWZSJV-UHFFFAOYSA-N |
| Canonical SMILES | CC(=CCC1=C(C=C2C(=C1O)C(=O)C3=C(C(=C(C=C3O2)OC)OC)CC=C(C)C)OC)C |
| Melting Point | 120-121°C |
| Physical Description | Solid |
| Description | 1-Hydroxy-3, 6, 7-trimethoxy-2, 8-diprenylxanthone, also known as di-O-methylmangostin or fuscaxanthone C, belongs to the class of organic compounds known as 8-prenylated xanthones. These are organic compounds containing a C5-isoprenoid group linked to a xanthone moiety at the 8-position. Xanthone is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring that carries a ketone group. 1-Hydroxy-3, 6, 7-trimethoxy-2, 8-diprenylxanthone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-hydroxy-3, 6, 7-trimethoxy-2, 8-diprenylxanthone is primarily located in the membrane (predicted from logP). Outside of the human body, 1-hydroxy-3, 6, 7-trimethoxy-2, 8-diprenylxanthone can be found in fruits. This makes 1-hydroxy-3, 6, 7-trimethoxy-2, 8-diprenylxanthone a potential biomarker for the consumption of this food product. |
| PubChem Compound | 231412 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume